Cas no 89474-31-7 (1H-Indole-1-acetamide, N-[1,1'-biphenyl]-3-yl-2,3-dihydro-)

• Product Name: 1H-Indole-1-acetamide, N-[1,1'-biphenyl]-3-yl-2,3-dihydro-
• CAS No: 89474-31-7
• MF: C₂₂H₂₀N₂O
• MW: 328.407005310059
• CID: 599358
• PubChem ID: 13221963
• Update Time: 2025-04-19

1H-Indole-1-acetamide, N-[1,1'-biphenyl]-3-yl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-[1,1'-biphenyl]-3-yl-2,3-dihydro-
• 2-(2,3-dihydroindol-1-yl)-N-(3-phenylphenyl)acetamide
• DTXSID90529533
• 89474-31-7
• N-([1,1'-Biphenyl]-3-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide

• Inchi： 1S/C22H20N2O/c25-22(16-24-14-13-18-9-4-5-12-21(18)24)23-20-11-6-10-19(15-20)17-7-2-1-3-8-17/h1-12,15H,13-14,16H2,(H,23,25)
• InChI Key： SFGSQPKCIDRWAH-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2CC1)NC1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 32.3Ų